Cas no 898788-23-3 (3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one)
898788-23-3 structure
Product Name:3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one
CAS No:898788-23-3
MF:C15H12ClFO
MW:262.706586837769
MDL:MFCD03843482
CID:1945571
PubChem ID:24726093
Update Time:2025-04-21
3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-CHLOROPHENYL)-2'-FLUOROPROPIOPHENONE
- 3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one
- LogP
- VHTSRCDTUUANEM-UHFFFAOYSA-N
- 3-(4-Chlorophenyl)-1-(2-fluorophenyl)-1-propanone
- AKOS016021955
- SCHEMBL656917
- MFCD03843482
- 898788-23-3
- DTXSID80644486
-
- MDL: MFCD03843482
- Inchi: 1S/C15H12ClFO/c16-12-8-5-11(6-9-12)7-10-15(18)13-3-1-2-4-14(13)17/h1-6,8-9H,7,10H2
- InChI Key: VHTSRCDTUUANEM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CCC(C1C=CC=CC=1F)=O
Computed Properties
- Exact Mass: 262.0560709Da
- Monoisotopic Mass: 262.0560709Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.225
- Boiling Point: 382.1°C at 760 mmHg
- Flash Point: 184.9°C
- Refractive Index: 1.569
3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206231-1g |
3-(4-chlorophenyl)-2'-fluoropropiophenone |
898788-23-3 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 206231-2g |
3-(4-chlorophenyl)-2'-fluoropropiophenone |
898788-23-3 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 206231-5g |
3-(4-chlorophenyl)-2'-fluoropropiophenone |
898788-23-3 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB366255-1 g |
3-(4-Chlorophenyl)-2'-fluoropropiophenone; 97% |
898788-23-3 | 1g |
€846.80 | 2022-06-10 | ||
| abcr | AB366255-1g |
3-(4-Chlorophenyl)-2'-fluoropropiophenone, 97%; . |
898788-23-3 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366255-2g |
3-(4-Chlorophenyl)-2'-fluoropropiophenone, 97%; . |
898788-23-3 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| A2B Chem LLC | AD03061-1g |
3-(4-Chlorophenyl)-2'-fluoropropiophenone |
898788-23-3 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD03061-2g |
3-(4-Chlorophenyl)-2'-fluoropropiophenone |
898788-23-3 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD03061-5g |
3-(4-Chlorophenyl)-2'-fluoropropiophenone |
898788-23-3 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649493-1g |
3-(4-Chlorophenyl)-1-(2-fluorophenyl)propan-1-one |
898788-23-3 | 98% | 1g |
¥6697.00 | 2024-04-26 |
3-(4-chlorophenyl)-1-(2-fluorophenyl)propan-1-one Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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